Cas no 106230-25-5 (8-chlorooctan-4-one)

• Product Name: 8-chlorooctan-4-one
• CAS No: 106230-25-5
• MF: C₈H₁₅ClO
• MW: 162.657101869583
• CID: 1180419
• PubChem ID: 10942779
• Update Time: 2025-04-20

8-chlorooctan-4-one Chemical and Physical Properties

Names and Identifiers

• 8-chlorooctan-4-one
• ACMC-20m9w0
• 1-chloro-5-octanone
• CTK0G3590
• 1-chloro-octan-5-one
• 4-Octanone, 8-chloro-
• AKOS006388175
• ACMC-20m9w0; 1-chloro-5-octanone; CTK0G3590; 1-chloro-octan-5-one; 4-Octanone, 8-chloro-; AKOS006388175;
• DTXSID30449145
• 106230-25-5

• Inchi： 1S/C8H15ClO/c1-2-5-8(10)6-3-4-7-9/h2-7H2,1H3
• InChI Key： POHQIGCIXQDILA-UHFFFAOYSA-N
• SMILES： ClCCCCC(CCC)=O

Computed Properties

• Exact Mass: 162.0811428g/mol
• Monoisotopic Mass: 162.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 91.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų